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Compound of Interest

Compound Name: 4-Nitrophenoxyacetic acid

Cat. No.: B156986

In-Depth Technical Guide to 4-
Nitrophenoxyacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-Nitrophenoxyacetic acid (CAS Number: 1798-11-4). It is crucial to distinguish
this compound from its isomer, 4-Nitrophenylacetic acid (CAS Number: 104-03-0), as these two
substances possess different molecular structures and distinct physical properties, which can
lead to confusion in literature and databases.

Chemical Identity and Physical Properties

4-Nitrophenoxyacetic acid is an aromatic compound featuring a phenoxyacetic acid structure
with a nitro group substituted at the para-position of the benzene ring.

Table 1: General and Physical Properties
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Property Value Source(s)

IUPAC Name 2-(4-nitrophenoxy)acetic acid

Synonyms p-Nitrophenoxyacetic acid [1]

CAS Number 1798-11-4 [1][2]

Molecular Formula CsH7NOs [2]

Molecular Weight 197.15 g/mol [2]
Off-white powder, Leaflets from

Appearance MeOH or EtOH, yellow-beige [21[31[4]
crystalline powder

Melting Point 183-190 °C [2][5]

182-188 °C [2]1[31[4]

183 °C

Boiling Point 334.23 °C (rough estimate) [2]

Density 1.5023 g/cm3 (rough estimate) [2]

Table 2: Chemical and Solubility Properties

Property Value Source(s)
pKa 2.893 (at 25°C) [4]

LogP 1.48 [1]
Solubility Soluble in Methanol and other ]

organic solvents.

Experimental Protocols
Synthesis of 4-Nitrophenoxyacetic Acid

A common and effective method for the synthesis of 4-Nitrophenoxyacetic acid involves the
reaction of p-nitrophenol with chloroacetic acid in an alkaline solution.
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Materials:

e p-Nitrophenol (35 g)

e 50% Sodium hydroxide solution (40 g initially, then another 20 g)
o Chloroacetic acid (24 g initially, then another 12 g)

o Water (200 ml initially, then another 50 ml)

e Hydrochloric acid (for acidification)

 Alcohol (for recrystallization, optional)

» Dilute sodium hydroxide solution (for purification, optional)
Procedure:

e Around-bottom flask is charged with 35 g of p-nitrophenol, 40 g of 50% sodium hydroxide
solution, 24 g of chloroacetic acid, and 200 ml of water.

e The reaction mixture is heated to reflux. The reaction is monitored until the solution is no
longer alkaline.

e An additional 20 g of 50% sodium hydroxide solution, 12 g of chloroacetic acid, and 50 ml of
water are added to the flask.

e The solution is boiled further under reflux until a neutral pH is achieved.

 After cooling, the reaction mixture is acidified with hydrochloric acid, which causes the crude
product to precipitate.

o The precipitate is collected by filtration.
Purification:

o Method A: Recrystallization. The crude product is recrystallized from alcohol to yield
glistening platelets of pure 4-nitrophenoxyacetic acid.
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» Method B: Acid-Base Extraction. The crude product is dissolved in a dilute sodium hydroxide
solution and then re-precipitated by the addition of hydrochloric acid.

Yield:

e The typical yield for this procedure is between 25-30 g.
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Diagram 1: Synthesis Workflow for 4-Nitrophenoxyacetic Acid

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b156986?utm_src=pdf-body-img
https://www.benchchem.com/product/b156986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

4-Nitrophenoxyacetic acid is reported to have biological activities relevant to both the
agricultural and pharmaceutical sectors.

e Herbicidal Properties: The compound is noted for its use as a herbicide. Its mechanism of
action involves the inhibition of specific, though not explicitly detailed in the available
literature, enzymatic pathways in plants, leading to effective weed control.[2][5]

e Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various
pharmaceutical compounds.[2][5]

» Potential Anti-inflammatory Properties: Some sources suggest its potential use in developing
agents targeting inflammatory conditions.[5]

o Biochemical Research: In laboratory settings, it is used in studies related to enzyme
inhibition and metabolic pathways to investigate biological processes.[5]

Signaling Pathways: Detailed information regarding the specific signaling pathways modulated
by 4-Nitrophenoxyacetic acid is not available in the reviewed scientific literature. The
descriptions of its biological effects, such as "inhibition of specific enzymatic pathways" or
"potential anti-inflammatory properties," are currently too general to map to a specific molecular
or cellular signaling cascade.[5] Therefore, a diagram of a signaling pathway cannot be
provided at this time. Further research is required to elucidate its precise mechanisms of
action.

Spectral and Analytical Data

While spectral data for the isomer 4-Nitrophenylacetic acid is widely available, specific,
authenticated spectra for 4-Nitrophenoxyacetic acid (CAS 1798-11-4) are not readily found in
public databases.

For analytical purposes, High-Performance Liquid Chromatography (HPLC) is cited for purity
assessment.[2] A general reverse-phase HPLC method for analysis involves a mobile phase
containing acetonitrile (MeCN) and water, with an acid modifier like phosphoric acid (or formic
acid for Mass Spectrometry compatibility).[1] However, a detailed, validated protocol with
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specific column types, gradient conditions, and flow rates is not provided in the available
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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